Cas no 13170-22-4 (Acetic acid,1,1',1''-trianhydride with silicic acid (H4SiO4) mono(1,1-dimethylethyl) ester)

Acetic acid,1,1',1''-trianhydride with silicic acid (H4SiO4) mono(1,1-dimethylethyl) ester structure
13170-22-4 structure
Product Name:Acetic acid,1,1',1''-trianhydride with silicic acid (H4SiO4) mono(1,1-dimethylethyl) ester
CAS No:13170-22-4
MF:C10H18O7Si
MW:278.331224918365
CID:163422
PubChem ID:83198
Update Time:2025-04-19

Acetic acid,1,1',1''-trianhydride with silicic acid (H4SiO4) mono(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,1,1',1''-trianhydride with silicic acid (H4SiO4) mono(1,1-dimethylethyl) ester
    • triacetoxy-tert-butoxysilane
    • Acetic acid, trianhydride with silicic acid (H4SiO4) mono(1,1-dimethylethyl) ester
    • Silane, tert-butoxytriacetoxy-
    • triacetyl tert-butyl orthosilicate
    • Einecs 236-111-8
    • (Orthosilicic acid tert-butyl)triacetic acid trianhydride
    • Acetic acid, 1,1',1''-trianhydride with silicic acid (H4sio4) mono(1,1-dimethylethyl) ester
    • Triacetoxy-t-butoxysilane
    • SCHEMBL2314856
    • [diacetyloxy-[(2-methylpropan-2-yl)oxy]silyl] acetate
    • DTXSID8065371
    • 13170-22-4
    • 4Y75PLU2VF
    • Inchi: 1S/C10H18O7Si/c1-7(11)14-18(15-8(2)12,16-9(3)13)17-10(4,5)6/h1-6H3
    • InChI Key: JCFIEFCORBGQHK-UHFFFAOYSA-N
    • SMILES: [Si](OC(C)=O)(OC(C)=O)(OC(C)=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 278.08214
  • Monoisotopic Mass: 278.082179
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.1

Experimental Properties

  • Density: 1.13
  • Boiling Point: 270.6°C at 760 mmHg
  • Flash Point: 97.7°C
  • Refractive Index: 1.434
  • PSA: 88.13
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